Cas no 455267-38-6 (tert-butyl N-[[exo-8-azabicyclo[3.2.1]octan-3-yl]methyl]carbamate)

• Product Name: tert-butyl N-[[exo-8-azabicyclo[3.2.1]octan-3-yl]methyl]carbamate
• CAS No: 455267-38-6
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• MDL: MFCD22397006
• CID: 4651900
• PubChem ID: 51893244
• Update Time: 2025-10-29

tert-butyl N-[[exo-8-azabicyclo[3.2.1]octan-3-yl]methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• exo-3-(Boc-aminomethyl)-8-azabicyclo[3.2.1]octane
• tert-butyl N-{8-azabicyclo[3.2.1]octan-3-ylmethyl}carbamate
• tert-Butyl (8-azabicyclo[3.2.1]octan-3-ylmethyl)carbamate
• tert-butyl N-({8-azabicyclo[3.2.1]octan-3-yl}methyl)carbamate
• tert-butyl N-(8-azabicyclo[3.2.1]octan-3-ylmethyl)carbamate
• AMY24069
• NE53904
• Z905065892
• tert-butyl N-[[exo-8-azabicyclo[3.2.1]octan-3-yl]methyl]carbamate
• BS-43069
• tert-butyl N-[[(1R,5S)-8-azabicyclo[3.2.1]octan-3-yl]methyl]carbamate
• exo-3-(Boc-aminomethyl)-8-azabicyclo[3.2.1]octane-A13984
• TERT-BUTYL (((1R,3R,5S)-8-AZABICYCLO[3.2.1]OCTAN-3-YL)METHYL)CARBAMATE
• P16822
• tert-Butyl (((3-exo)-8-azabicyclo[3.2.1]octan-3-yl)methyl)carbamate
• tert-butyl N-{[(1R,3R,5S)-8-azabicyclo[3.2.1]octan-3-yl]methyl}carbamate
• TERT-BUTYL N-[(1R,3R,5S)-8-AZABICYCLO[3.2.1]OCTAN-3-YLMETHYL]CARBAMATE
• EN300-6732865
• tert-butyl N-[(1R,3R,5S)-8-azabicyclo[3.2.1]octan-3-
• tert-Butyl ((1R,3r,5S)-8-azabicyclo[3.2.1]octan-3-ylmethyl)carbamate
• 455267-38-6
• tert-butyl N-[(1R,3S,5S)-8-azabicyclo[3.2.1]octan-3-ylmethyl]carbamate
• MFCD22397006
• SCHEMBL5353732

• MDL： MFCD22397006
• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)14-8-9-6-10-4-5-11(7-9)15-10/h9-11,15H,4-8H2,1-3H3,(H,14,16)
• InChI Key： KAVQNCGGFFBHEO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC1CC2CCC(C1)N2)=O

Computed Properties

• Exact Mass: 240.183778013 g/mol
• Monoisotopic Mass: 240.183778013 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 240.34
• XLogP3: 1.9
• Topological Polar Surface Area: 50.4

Additional information on tert-butyl N-[[exo-8-azabicyclo[3.2.1]octan-3-yl]methyl]carbamate

tert-butyl N-[[exo-8-azabicyclo[3.2.1]octan-3-yl]methyl]carbamate: A Comprehensive Overview

The compound with CAS No 455267-38-6, known as tert-butyl N-[[exo-8-azabicyclo[3.2.1]octan-3-yl]methyl]carbamate, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug design and development.

tert-butyl N-[[exo-8-azabicyclo[3.2.1]octan-3-yl]methyl]carbamate is characterized by its bicyclic structure, which includes an exo-nitrogen atom within the bicyclo[3.2.1]octane framework. This structural motif is of particular interest in medicinal chemistry, as it can potentially enhance the bioavailability and pharmacokinetic properties of drugs.

Recent studies have highlighted the importance of bicyclic systems like those found in exo-8-azabicyclo[3.2.1]octane derivatives in the development of bioactive compounds. Researchers have explored the synthesis of this compound through various methodologies, including ring-closing metathesis and other advanced organic reactions, to optimize its yield and purity.

The tert-butyl carbamate group attached to the bicyclic system plays a crucial role in modulating the physical and chemical properties of the molecule. This group not only enhances solubility but also serves as a protective group during synthetic procedures, making it a versatile component in organic synthesis.

In terms of applications, tert-butyl N-[exo-bicyclo-octan-methyl]carbamate has shown promise in the development of peptide-based drugs and as a building block for more complex molecular architectures. Its rigid bicyclic structure provides stability, which is advantageous in designing molecules with specific stereochemical requirements.

Moreover, computational studies have been conducted to evaluate the electronic properties and potential interactions of this compound with biological targets. These studies have provided valuable insights into its potential as a lead compound in drug discovery programs targeting various therapeutic areas.

In conclusion, CAS No 455267-38-6 represents a valuable addition to the arsenal of tools available to chemists and pharmacologists for designing innovative drug molecules. Its unique structure and functional groups make it a subject of ongoing research, with promising applications in both academic and industrial settings.